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Introduction
ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium exchanger (NCX).

[1][2][3][4] The NCX plays a crucial role in maintaining intracellular calcium homeostasis in

cardiomyocytes and other excitable cells. Its dysregulation is implicated in various

cardiovascular diseases, including cardiac arrhythmias.[5][6][7][8] These application notes

provide detailed protocols for key in vitro assays to evaluate the efficacy of ORM-10962 in a

research setting.

Mechanism of Action of ORM-10962
The sodium-calcium exchanger is a bidirectional transmembrane protein that facilitates the

exchange of three sodium ions (Na⁺) for one calcium ion (Ca²⁺). Its direction of transport

(forward or reverse mode) depends on the transmembrane electrochemical gradients of Na⁺

and Ca²⁺. In the forward mode, NCX extrudes Ca²⁺ from the cell, while in the reverse mode, it

brings Ca²⁺ into the cell.

ORM-10962 exerts its therapeutic effects by inhibiting both the forward and reverse modes of

NCX.[1][2][3][4] This inhibition helps to prevent calcium overload in cardiomyocytes, a key

factor in the development of delayed afterdepolarizations (DADs) and subsequent arrhythmias.

[9] By modulating intracellular calcium levels, ORM-10962 can attenuate cardiac alternans,
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which are beat-to-beat fluctuations in action potential duration and calcium transient amplitude

that can precede life-threatening arrhythmias.[5][7][8]

Data Presentation
Table 1: Inhibitory Potency of ORM-10962 on Na⁺/Ca²⁺
Exchanger (NCX)

NCX Mode IC₅₀ (nM) Cell Type Reference

Forward Mode (Ca²⁺

efflux)
55

Dog ventricular

myocytes
[1][2]

Reverse Mode (Ca²⁺

influx)
67

Dog ventricular

myocytes
[1][2]

Table 2: Electrophysiological Effects of ORM-10962 in
Cardiomyocytes

Parameter
Effect of ORM-
10962 (1 µM)

Cell Type Reference

Action Potential

Duration (APD)

No significant change

or slight increase in

refractory period

Canine papillary

muscle, Rabbit sinus

node tissue

[4][6][10]

Delayed

Afterdepolarizations

(DADs)

Significant

suppression of

amplitude

Canine Purkinje fibers [3][4]

Spontaneous

Depolarization Slope

Considerably

decreased

Rabbit sinus node

tissue
[6][10]

Intracellular Ca²⁺

Transient Amplitude
Increased

Rabbit sinus node

cells
[6]

Diastolic Ca²⁺ Level Increased
Rabbit sinus node

cells
[6]

Cardiac Alternans Attenuated
Canine ventricular

myocytes
[5][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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